6,7-difluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
Description
“6,7-difluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one” is a heterocyclic compound . It is a derivative of 3-methyl-3,4-dihydro-2H-1,4-benzoxazines .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of pyrimidine conjugates containing a fragment of racemic 7,8-difluoro-3,4-dihydro-3-methyl-2H-1,4-benzoxazine and its (S)-enantiomer attached via a 6-aminohexanoyl fragment were synthesized by the reaction of nucleophilic substitution of chlorine in various chloropyrimidines .Molecular Structure Analysis
The molecular weight of a similar compound, 2H-1,4-Benzoxazin-3(4H)-one, is 149.1467 . The structure of the compound was confirmed by 1H, 19F, and 13C NMR spectral data .Chemical Reactions Analysis
The reactions of 3-methyl-3,4-dihydro-2H-1,4-benzoxazines with 2-methoxyisopentanoyl chloride were found to be more selective (selectivity factor s 31–32) compared to the acylation with other studied propanoyl chlorides .Scientific Research Applications
Synthesis of Pyrimidine Conjugates
This compound has been used in the synthesis of pyrimidine conjugates . A series of pyrimidine conjugates containing a fragment of racemic 7,8-difluoro-3,4-dihydro-3-methyl-2H-[1,4]benzoxazine and its (S)-enantiomer attached via a 6-aminohexanoyl fragment were synthesized . The structures of the synthesized compounds were confirmed by 1H, 19F, and 13C NMR spectral data .
Antiviral Activity
The synthesized pyrimidine conjugates have been evaluated for their antiviral activity . The antiviral activity of all synthesized pyrimidine conjugates with 7,8-difluoro-3,4-dihydro-3-methyl-2H-[1,4]benzoxazine attached via a linker was tested in vitro against herpes simplex virus type 1 (HSV-1), including an acyclovir-resistant strain . However, the studied compounds did not exhibit significant activity against influenza A (H1N1) virus .
Synthesis of Indole Derivatives
Although not directly mentioned, the compound could potentially be used in the synthesis of indole derivatives . Indoles are a significant heterocyclic system in natural products and drugs, and they play a main role in cell biology . The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
Biological Potential of Indole Derivatives
Among the derivatives, compounds showed anti-inflammatory and analgesic activities along with ulcerogenic index compared with indomethacin and celecoxib .
properties
IUPAC Name |
6,7-difluoro-2-methyl-4H-1,4-benzoxazin-3-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F2NO2/c1-4-9(13)12-7-2-5(10)6(11)3-8(7)14-4/h2-4H,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLYIMRVISUAHSD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)NC2=CC(=C(C=C2O1)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-difluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one | |
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